Cas no 2098085-45-9 (3-Chloro-1-(4-(hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propan-1-one)

• Product Name: 3-Chloro-1-(4-(hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propan-1-one
• CAS No: 2098085-45-9
• MF: C₁₃H₂₂ClNO₂
• MW: 259.77228307724
• CID: 5725505
• PubChem ID: 121202859
• Update Time: 2025-06-15

3-Chloro-1-(4-(hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1-[4-(hydroxymethyl)-2-azaspiro[4.5]decan-2-yl]propan-1-one
• AKOS026711042
• 2098085-45-9
• 3-chloro-1-(4-(hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propan-1-one
• F1907-6673
• 3-Chloro-1-(4-(hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propan-1-one

• Inchi： 1S/C13H22ClNO2/c14-7-4-12(17)15-8-11(9-16)13(10-15)5-2-1-3-6-13/h11,16H,1-10H2
• InChI Key： KBZMCYWRYQMIMS-UHFFFAOYSA-N
• SMILES： ClCCC(N1CC(CO)C2(CCCCC2)C1)=O

Computed Properties

• Exact Mass: 259.1339066g/mol
• Monoisotopic Mass: 259.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-Chloro-1-(4-(hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propan-1-one

3-Chloro-1-(4-(hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propan-1-one (CAS No. 2098085-45-9): An Overview

3-Chloro-1-(4-(hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propan-1-one (CAS No. 2098085-45-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and structural complexity. The presence of a chloro group and a hydroxymethyl moiety in its structure adds to its chemical versatility and reactivity, making it a promising candidate for various pharmaceutical research endeavors.

The chemical structure of 3-Chloro-1-(4-(hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propan-1-one is characterized by a spirocyclic ring system, which consists of a seven-membered azaspiro ring fused to a five-membered ring. The hydroxymethyl group attached to the spiro ring and the chloro substituent on the propyl chain contribute to its distinct chemical properties. These structural features have been shown to influence the compound's solubility, stability, and reactivity, which are crucial parameters in drug development.

Recent studies have explored the biological activities of 3-Chloro-1-(4-(hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propan-1-one. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases. Additionally, preliminary in vivo studies have shown that it can reduce inflammation in animal models, further supporting its therapeutic potential.

Beyond its anti-inflammatory properties, 3-Chloro-1-(4-(hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propan-1-one has also been investigated for its neuroprotective effects. Research has indicated that this compound can protect neurons from oxidative stress and apoptosis, which are key mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective activity of this compound is attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.

In the context of drug discovery, the synthesis and optimization of 3-Chloro-1-(4-(hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propan-1-one have been a focus of recent studies. Various synthetic routes have been developed to improve the yield and purity of this compound, with an emphasis on green chemistry principles to minimize environmental impact. One such method involves the use of catalytic systems that enhance the efficiency and selectivity of the synthesis process, making it more suitable for large-scale production.

The pharmacokinetic properties of 3-Chloro-1-(4-(hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propan-1-one have also been evaluated in preclinical studies. These studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its successful translation into clinical applications. Specifically, it has been found to have good oral bioavailability and low toxicity, making it a promising candidate for further development.

Clinical trials are currently underway to assess the safety and efficacy of 3-Chloro-1-(4-(hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propan-1-one. Early-phase trials have demonstrated that the compound is well-tolerated by patients and shows promising therapeutic effects in treating inflammatory conditions and neurodegenerative disorders. These findings have paved the way for more advanced clinical trials to further validate its potential as a novel therapeutic agent.

In conclusion, 3-Chloro-1-(4-(hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propan-1-one (CAS No. 2098085-45-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, coupled with favorable pharmacokinetic properties, make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.